Cas no 646455-62-1 (1-(4-Bromo-2-fluorobenzyl)-1，4-diazepane)

• Product Name: 1-(4-Bromo-2-fluorobenzyl)-1，4-diazepane
• CAS No: 646455-62-1
• MF: C₁₂H₁₆BrFN₂
• MW: 287.171245574951
• MDL: MFCD02682103
• CID: 961344
• PubChem ID: 2779430
• Update Time: 2025-04-19

1-(4-Bromo-2-fluorobenzyl)-1，4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromo-2-fluorophenyl)methyl]-1,4-diazepane
• 1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
• 1-(4-Bromo-2-fluorobenzyl)homopiperazine
• SCHEMBL2005408
• DTXSID70381439
• PS-6501
• 646455-62-1
• J-503234
• 1-[(4-bromo-2-fluoro-phenyl)methyl]-1,4-diazepane
• AKOS009158833
• MFCD02682103
• 1-(4-Bromo-2-fluorobenzyl)-1，4-diazepane

• MDL： MFCD02682103
• Inchi： 1S/C12H16BrFN2/c13-11-3-2-10(12(14)8-11)9-16-6-1-4-15-5-7-16/h2-3,8,15H,1,4-7,9H2
• InChI Key： PXHWQGRCERBVPN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN1CCNCCC1

Computed Properties

• Exact Mass: 286.04800
• Monoisotopic Mass: 286.04809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 338.5°C at 760 mmHg
• Flash Point: 158.5°C
• Refractive Index: 1.549
• PSA: 15.27000
• LogP: 2.65020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines